Bicyclo[2.2.1]heptan-2-amine, 1-methyl-, (1S-endo)-(9CI)

• CAS RN: 156473-12-0
• Molecular Formula: C8H15N
• Molecular Weight: 125.21 g/mol
• IUPAC Name: (1S,2R,4R)-1-methylbicyclo[2.2.1]heptan-2-amine
• InChI: InChI=1S/C8H15N/c1-8-3-2-6(5-8)4-7(8)9/h6-7H,2-5,9H2,1H3/t6-,7+,8-/m0/s1
• InChI Key: AULUBMWNGZONOY-RNJXMRFFSA-N
• Isomeric SMILES: C[C@]12CC[C@H](C1)C[C@H]2N
• SMILES: CC12CCC(C1)CC2N
• synonyms: Bicyclo[2.2.1]heptan-2-amine, 1-methyl-, (1S-endo)- (9CI)

Description

Bicyclo[2.2.1]heptan-2-amine, 1-methyl-, (1S-endo)-(9CI) is a compound that belongs to the class of bicyclic amines. It is also known as norbornan-2-amine or norcamphylamine. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science.2.1]heptan-2-amine, 1-methyl-, (1S-endo)-(9CI).

Mechanism of Action

The mechanism of action of Bicyclo[2.2.1]heptan-2-amine, 1-methyl-, (1S-endo)-(9CI) is not well understood. However, it is believed to interact with neurotransmitter receptors in the brain, particularly the dopamine and serotonin receptors. It has been shown to have both agonist and antagonist activity at these receptors, depending on the specific receptor subtype.
Biochemical and Physiological Effects:
Bicyclo[2.2.1]heptan-2-amine, 1-methyl-, (1S-endo)-(9CI) has been shown to have several biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, which can lead to improved mood and cognitive function. It has also been shown to have analgesic properties, making it a potential candidate for the treatment of pain.

Advantages and Limitations for Lab Experiments

One advantage of using Bicyclo[2.2.1]heptan-2-amine, 1-methyl-, (1S-endo)-(9CI) in lab experiments is its relatively simple synthesis method. It is also a versatile compound that can be used in a variety of applications. However, one limitation of using this compound is its potential toxicity, particularly at high doses. Therefore, caution should be taken when handling this compound in lab experiments.

Future Directions

There are several potential future directions for research on Bicyclo[2.2.1]heptan-2-amine, 1-methyl-, (1S-endo)-(9CI). One area of focus could be on its potential applications in medicinal chemistry, particularly as a drug candidate for the treatment of neurological disorders. Another area of focus could be on its potential use as a chiral auxiliary in asymmetric synthesis. Additionally, further research could be done on the mechanism of action of this compound and its potential interactions with other neurotransmitter receptors.

Synthesis Methods

The synthesis of Bicyclo[2.2.1]heptan-2-amine, 1-methyl-, (1S-endo)-(9CI) involves the reduction of norcamphor with lithium aluminum hydride. Norcamphor is first converted to its lithium salt, which is then reduced with lithium aluminum hydride to produce Bicyclo[2.2.1]heptan-2-amine, 1-methyl-, (1S-endo)-(9CI). This synthesis method is relatively straightforward and has been optimized for large-scale production.

Scientific Research Applications

Bicyclo[2.2.1]heptan-2-amine, 1-methyl-, (1S-endo)-(9CI) has several potential applications in scientific research. It has been used as a building block in the synthesis of various natural products, including alkaloids and terpenes. It has also been used as a chiral auxiliary in asymmetric synthesis. In addition, Bicyclo[2.2.1]heptan-2-amine, 1-methyl-, (1S-endo)-(9CI) has shown promising results in medicinal chemistry, particularly as a potential drug candidate for the treatment of neurological disorders.